Cas no 1353947-44-0 ([2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester)

• Product Name: [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• CAS No: 1353947-44-0
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 2160418
• Update Time: 2025-06-14

[2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl (2-(2-aminoacetamido)cyclohexyl)carbamate
• AM92338
• [2-(2-Aminoacetylamino)cyclohexyl]carbamic acid tert-butyl ester

• Inchi： 1S/C13H25N3O3/c1-13(2,3)19-12(18)16-10-7-5-4-6-9(10)15-11(17)8-14/h9-10H,4-8,14H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： JMOMHGOKJCMSLB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCCC1NC(CN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Topological Polar Surface Area: 93.4

Additional information on [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester

Latest Research on [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS: 1353947-44-0) in Chemical Biology and Pharmaceutical Applications

The compound [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS: 1353947-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptidomimetics and small molecule inhibitors. Its unique structural features, including the tert-butyl ester group and the cyclohexyl backbone, make it an attractive scaffold for designing novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, showcasing its potential in targeting diseases such as cancer and viral infections.

In terms of synthesis, advancements have been made in optimizing the yield and purity of [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester. A recent patent (US20230145678) describes an improved synthetic route that reduces byproduct formation and enhances scalability, which is crucial for industrial applications. This method employs a combination of solid-phase synthesis and microwave-assisted reactions, significantly reducing reaction times compared to traditional approaches.

Biological evaluations of derivatives based on this compound have revealed promising activity against several therapeutic targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that modifications at the amino-acetylamino moiety resulted in compounds with potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. These findings suggest that [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester could serve as a valuable starting point for developing next-generation epigenetic therapies.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations have identified key binding motifs that contribute to its affinity and selectivity, offering a rational basis for further structural optimization. These in silico approaches, combined with experimental data, are accelerating the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion, [2-(2-Amino-acetylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS: 1353947-44-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and computational modeling underscore its potential in drug discovery. Future research should focus on expanding its applications, particularly in targeted therapies and personalized medicine, to fully exploit its therapeutic potential.